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Compound Name: N-ethylcyclohexanecarboxamide

Cat. No.: B139311 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-ethylcyclohexanecarboxamide is a chemical compound with the molecular formula

C9H17NO. While its synthesis and basic physicochemical properties are documented, a

comprehensive review of publicly available scientific literature reveals a significant lack of in

vitro studies investigating its biological activity. This guide summarizes the available information

and highlights the absence of data in key areas of pharmacological interest.

Physicochemical Properties of N-
ethylcyclohexanecarboxamide
Quantitative data on the physicochemical properties of N-ethylcyclohexanecarboxamide has

been computed and is available through public databases. A summary of these properties is

presented below.
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Property Value Source

Molecular Formula C9H17NO PubChem[1]

Molecular Weight 155.24 g/mol PubChem[1]

IUPAC Name
N-

ethylcyclohexanecarboxamide
PubChem[1]

CAS Number 138324-59-1 PubChem[1]

SMILES CCNC(=O)C1CCCCC1 PubChem[1]

InChI Key
ZCSFJAQXKNVTTF-

UHFFFAOYSA-N
PubChem[1]

Synthesis
The synthesis of N-ethylcyclohexanecarboxamide can be achieved through standard

amidation reactions. A general conceptual workflow for its synthesis is outlined below. This is a

representative workflow and specific laboratory protocols may vary.
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Caption: Conceptual workflow for the synthesis of N-ethylcyclohexanecarboxamide.

Biological Activity and Signaling Pathways
Extensive searches of scientific databases have not yielded any specific in vitro studies

detailing the biological activity of N-ethylcyclohexanecarboxamide. Consequently, there is no

information available regarding its potential molecular targets, mechanism of action, or any

associated signaling pathways.

Experimental Protocols
Due to the absence of published in vitro studies, no experimental protocols for biological

assays involving N-ethylcyclohexanecarboxamide can be provided.
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The lack of in vitro data for N-ethylcyclohexanecarboxamide presents an opportunity for

future research. A logical next step would be to perform a series of screening assays to

determine if this compound has any biological activity. A general workflow for such an initial

investigation is proposed below.

N-ethylcyclohexanecarboxamide
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(e.g., MTT, LDH) Broad Receptor Binding Screen General Enzyme Inhibition Panel

Identification of Primary 'Hits'
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Caption: Proposed workflow for the initial in vitro screening of N-
ethylcyclohexanecarboxamide.

Conclusion

While the chemical identity of N-ethylcyclohexanecarboxamide is established, its biological

profile remains uninvestigated in the public domain. The information provided in this guide is

based on the currently available data. Further research is necessary to elucidate any potential

pharmacological effects of this compound. Researchers and drug development professionals

are encouraged to consider this molecule for initial screening in their areas of interest.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b139311?utm_src=pdf-body
https://www.benchchem.com/product/b139311?utm_src=pdf-body-img
https://www.benchchem.com/product/b139311?utm_src=pdf-body
https://www.benchchem.com/product/b139311?utm_src=pdf-body
https://www.benchchem.com/product/b139311?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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